Cas no 16964-48-0 (9H-Dibenzo[b,d]pyran-9-one,6,6a,7,8,10,10a-hexahydro-1-hydroxy-6,6-dimethyl-3-pentyl-, (6aR,10aR)-rel-)

• Product name: 9H-Dibenzo[b,d]pyran-9-one,6,6a,7,8,10,10a-hexahydro-1-hydroxy-6,6-dimethyl-3-pentyl-, (6aR,10aR)-rel-
• CAS No: 16964-48-0
• MF: C₂₀H₂₈O₃
• MW: 316.434526443481
• CID: 165312
• PubChem ID: 152200

9H-Dibenzo[b,d]pyran-9-one,6,6a,7,8,10,10a-hexahydro-1-hydroxy-6,6-dimethyl-3-pentyl-, (6aR,10aR)-rel- Chemical and Physical Properties

Names and Identifiers

• 9H-Dibenzo[b,d]pyran-9-one,6,6a,7,8,10,10a-hexahydro-1-hydroxy-6,6-dimethyl-3-pentyl-, (6aR,10aR)-rel-
• 1-hydroxy-6,6-dimethyl-3-pentyl-7,8,10,10a-tetrahydro-6aH-benzo[c]chromen-9-one
• 6a,7,10,10a-tetrahydro-1-hydroxy-6,6-dimethyl-3-pentyl-6H-dibenzo(b,d)pyran-9(8H)-one
• 1-hydroxy-6,6-dimethyl-3-pentyl-6,6a,7,8,10,10a-hexahydro-9H-benzo[c]chromen-9-one
• 9H-Dibenzo(b,d)pyran-9-one, 6,6a,7,8,10,10a-hexahydro-1-hydroxy-6,6-dimethyl-3-pentyl-, trans-(+-)-
• Thc-9-one
• SCHEMBL11455743
• DTXSID30937658
• 1-Hydroxy-6,6-dimethyl-3-pentyl-6,6a,7,8,10,10a-hexahydro-9H-dibenzo[b,d]pyran-9-one
• 16964-48-0

• Inchi： InChI=1S/C20H28O3/c1-4-5-6-7-13-10-17(22)19-15-12-14(21)8-9-16(15)20(2,3)23-18(19)11-13/h10-11,15-16,22H,4-9,12H2,1-3H3
• InChI Key： YHIZWEDKQCYPIV-UHFFFAOYSA-N
• SMILES： CCCCCC1=CC(O)=C2C3CC(=O)CCC3C(OC2=C1)(C)C

Computed Properties

• Exact Mass: 316.20394
• Monoisotopic Mass: 316.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.072
• Boiling Point: 416.5°Cat760mmHg
• Flash Point: 139.7°C
• Refractive Index: 1.531
• PSA: 46.53